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Compound of Interest

Compound Name: 1,1'-Thiocarbonyldi-2(1H)-pyridone

Cat. No.: B1299014 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,1'-Thiocarbonyldi-2(1H)-
pyridone, a versatile heterocyclic compound. This document consolidates its chemical and

physical properties, synthesis protocols, key applications in research and development, and

essential safety information.

Core Compound Identification
Identifier Value

CAS Number 102368-13-8[1][2][3][4]

IUPAC Name
1-(2-oxopyridine-1-carbothioyl)pyridin-2-one[1]

[5]

Molecular Formula C₁₁H₈N₂O₂S[1][2]

Canonical SMILES C1=CC(=O)N(C=C1)C(=S)N2C=CC=CC2=O[1]

InChI Key KXMMNJQMGILZDB-UHFFFAOYSA-N[1][5]

Physicochemical Properties
The physical and chemical characteristics of 1,1'-Thiocarbonyldi-2(1H)-pyridone are

summarized below, providing essential data for experimental design and application.
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Property Value

Molecular Weight 232.26 g/mol [1][2]

Appearance
Light yellow to brown powder or crystalline

solid[1]

Melting Point 163-166 °C[6][7][8]

Boiling Point (Predicted) 385.2 ± 25.0 °C[6][7]

Density (Predicted) 1.485 g/cm³[6][7]

pKa (Predicted) -1.70 ± 0.23[6][7]

Solubility
Soluble in organic solvents such as

dichloromethane; limited solubility in water.[1]

Synthesis and Experimental Protocols
The primary and most efficient method for the synthesis of 1,1'-Thiocarbonyldi-2(1H)-
pyridone is through the thermal rearrangement of di-2-pyridyl thionocarbonate.[1] This reaction

is known for its high efficiency, with yields reported up to 95% under optimized conditions.[1]

Experimental Protocol: Synthesis via Thermal Rearrangement

Starting Material: Di-2-pyridyl thionocarbonate.

Reaction Condition: The fundamental step involves heating the di-2-pyridyl thionocarbonate

under controlled thermal conditions.[1]

Mechanism: The reaction is believed to proceed through an intramolecular rearrangement.

This involves the initial cleavage of the thionocarbonate linkage, which is then followed by

cyclization and rearrangement to form the stable 1,1'-Thiocarbonyldi-2(1H)-pyridone
structure.[1]

Purification: Following the reaction, the product is concentrated. Purification of the resulting

residue is typically achieved using column chromatography with a solvent system such as

ethyl acetate:hexane (1:1) to yield the final product.
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Synthesis Workflow of 1,1'-Thiocarbonyldi-2(1H)-pyridone
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Synthesis Workflow Diagram
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Applications in Research and Drug Development
1,1'-Thiocarbonyldi-2(1H)-pyridone serves as a crucial building block in synthetic organic

chemistry, particularly for the development of novel compounds with potential therapeutic

applications.

Synthesis of Thiourea Analogs: It is a key reagent in the synthesis of thio-analogs of

thioureas. These novel compounds are explored for their unique properties and applications

in material science and medicine.[1]

Sulforaphane Analogs: The compound is utilized as an intermediate in the synthesis of

analogs of sulforaphane, a natural compound with known anti-cancer and anti-inflammatory

properties.[1] This opens avenues for developing new therapeutic agents based on the

sulforaphane scaffold.

Heterocyclic Compound Synthesis: Its versatility is demonstrated in its use as a starting

material for constructing a variety of other heterocyclic compounds, which are integral to

many biologically active molecules.[1] For instance, it has been used to synthesize 2-furan-

2-yl-3-hydroxy-6-isothiocyanato-chromen-4-one.[1][6]

Drug Discovery: The pyridone moiety itself is considered a "privileged scaffold" in medicinal

chemistry due to its ability to interact with various biological targets.[9][10] Molecules

containing the pyridone ring have shown a wide range of biological activities, including

antibacterial, antiviral, and anti-inflammatory properties.[9][11]
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Applications of 1,1'-Thiocarbonyldi-2(1H)-pyridone

1,1'-Thiocarbonyldi-2(1H)-pyridone
(Reagent)

Synthesis of
Thiourea Analogs

Synthesis of
Sulforaphane Analogs

Synthesis of other
Heterocyclic Compounds

Drug Discovery & Development

Click to download full resolution via product page

Logical Relationship of Applications

Spectroscopic Data
The structural features of 1,1'-Thiocarbonyldi-2(1H)-pyridone can be confirmed by

spectroscopic methods.

Infrared (IR) Spectroscopy:

The C=S (thiocarbonyl) stretching vibration is typically observed in the 1000-1200 cm⁻¹

region.[1]

The C=O (pyridone carbonyl) stretching vibrations appear in the 1650-1700 cm⁻¹ range.[1]

Safety and Handling
Proper handling of 1,1'-Thiocarbonyldi-2(1H)-pyridone is essential in a laboratory setting.
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Hazard Classification: The compound is classified as a warning-level hazard. It is known to

cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation

(H335).[5][12]

Precautionary Measures:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection. A dust mask (type N95 or equivalent) is also recommended.[13]

Engineering Controls: Use only in a well-ventilated area or outdoors.

Handling: Avoid breathing dust. Do not ingest. Avoid contact with skin and eyes. Wash

hands thoroughly after handling.[13]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container under an

inert atmosphere. For long-term storage, it is recommended to store in a freezer under

-20°C.[6][7][13]

Incompatible Materials: Strong oxidizing agents.[13]

First Aid:

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[12][13]

Skin Contact: Wash off with plenty of soap and water. If skin irritation occurs, get medical

advice.[13]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[12][13]

Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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